Cas no 80967-23-3 (3-(4-chlorophenyl)-5-methylthio-1-phenyl-1h-pyrazole)

• Product name: 3-(4-chlorophenyl)-5-methylthio-1-phenyl-1h-pyrazole
• CAS No: 80967-23-3
• MF: C₁₆H₁₃ClN₂S
• MW: 300.80600
• CID: 986248
• PubChem ID: 11638016

3-(4-chlorophenyl)-5-methylthio-1-phenyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-methylthio-1-phenyl-1h-pyrazole
• 3-(4-chlorophenyl)-5-methylsulfanyl-1-phenylpyrazole
• 1H-Pyrazole,3-(4-chlorophenyl)-5-(methylthio)-1-phenyl
• 80967-23-3
• DTXSID40469854
• 3-(4-Chlorophenyl)-5-(methylthio)-1-phenyl-1H-pyrazole

• Inchi： InChI=1S/C16H13ClN2S/c1-20-16-11-15(12-7-9-13(17)10-8-12)18-19(16)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key： XYHHQVGAMFIPSK-UHFFFAOYSA-N
• SMILES： CSC1=CC(=NN1C2=CC=CC=C2)C3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 300.04900
• Monoisotopic Mass: 300.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.12000
• LogP: 4.91460